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Compound of Interest

Compound Name: IDE-IN-2

Cat. No.: B1269930 Get Quote

For researchers, scientists, and drug development professionals working with IDE-IN-2 (CAS

RN: 49619-58-1), also known as 3-Formyl-6-isopropylchromone, a comprehensive

understanding of safety and handling procedures is paramount.[1] This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the safe and effective use of this compound in a laboratory setting.

Summary of Key Safety Information
IDE-IN-2 is a solid, crystalline powder, ranging in color from very pale yellow to pale yellow.[1] It

is identified as a skin and serious eye irritant.[1][2] Precautionary statements advise washing

hands and face thoroughly after handling and wearing appropriate protective equipment.[1]
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Property Value Source

Chemical Name 3-Formyl-6-isopropylchromone TCI, BLD Pharmatech

Synonyms

6-Isopropyl-4-oxo-4H-1-

benzopyran-3-carboxaldehyde,

6-Isopropylchromone-3-

carboxaldehyde

TCI

CAS Number 49619-58-1 TCI, BLD Pharmatech

Molecular Formula C13H12O3 TCI, BLD Pharmatech

Molecular Weight 216.23 g/mol BLD Pharmatech

Physical State Solid, Crystal - Powder TCI

Appearance Very pale yellow - Pale yellow TCI

Melting Point 99°C TCI

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

TCI

Personal Protective Equipment (PPE)
To ensure personal safety when handling IDE-IN-2, the following personal protective equipment

is mandatory:

Hand Protection: Wear protective gloves.[1][2]

Eye Protection: Use safety glasses. A face-shield may be necessary depending on the

situation.[1]

Respiratory Protection: A dust respirator should be used, especially when handling the

powder form, to prevent dispersion.[1]

Skin and Body Protection: Wear protective clothing and, if necessary, protective boots.[1]

Experimental Workflow for Handling IDE-IN-2
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The following diagram outlines the standard procedure for handling IDE-IN-2 in a laboratory

setting, from initial receipt to final disposal.

Caption: Workflow for Safe Handling of IDE-IN-2.

Detailed Methodologies
Handling and Storage:

IDE-IN-2 should be handled in a well-ventilated place.[1] It is important to prevent the

dispersion of dust; a local exhaust system should be used if dust or aerosol generation is likely.

[1] After handling, always wash hands and face thoroughly.[1] Store the compound in a cool,

dry place in a tightly sealed container.[1][2]

First Aid Measures:

If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice or

attention. Contaminated clothing should be removed and washed before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. If present and easy to do, remove

contact lenses. Continue rinsing. If eye irritation persists, get medical advice or attention.[1]

If Inhaled: Move the person to fresh air.

If Swallowed: Rinse mouth and seek medical advice if you feel unwell.[1]

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight

goggles, when providing first aid.[1]

Spill Response:

In the event of a spill, sweep up the dust and collect it into an airtight container, being careful

not to disperse it.[1] The collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[1]
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Dispose of IDE-IN-2 and its containers in accordance with all applicable federal, state, and

local regulations.[1] One possible method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber system.[1] It is crucial to consult your local and regional authorities for specific

disposal guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1269930?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/F0856_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/F0856_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/F0856_EU_6N.pdf
https://www.benchchem.com/product/b1269930?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/F0856_EU_6N.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/22/SDS-BD21012.pdf
https://www.benchchem.com/product/b1269930#personal-protective-equipment-for-handling-ide-in-2
https://www.benchchem.com/product/b1269930#personal-protective-equipment-for-handling-ide-in-2
https://www.benchchem.com/product/b1269930#personal-protective-equipment-for-handling-ide-in-2
https://www.benchchem.com/product/b1269930#personal-protective-equipment-for-handling-ide-in-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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